Cas no 2194590-02-6 ((r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran)

• Product Name: (r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran
• CAS No: 2194590-02-6
• MF: C₁₇H₁₆ClIO₂
• MW: 414.665216445923
• CID: 4738987
• PubChem ID: 15941042
• Update Time: 2024-11-05

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• (r)-3-(4-(2-chloro-5-iodobenzyl)phenoxy)tetrahydrofuran
• (3R)-3-[4-[(2-chloro-5-iodophenyl)methyl]phenoxy]oxolane
• (3S)-3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan
• Furan, 3-[4-[(2-chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-, (3R)-
• CS-0165048
• QNH6TN4XWD
• 2194590-02-6
• F88926
• (3R)-3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydrofuran
• SCHEMBL3465613
• AC-28810
• (R)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran (Empagliflozin Impurity pound(c)
• (r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran

• Inchi： 1S/C17H16ClIO2/c18-17-6-3-14(19)10-13(17)9-12-1-4-15(5-2-12)21-16-7-8-20-11-16/h1-6,10,16H,7-9,11H2/t16-/m1/s1
• InChI Key： YLUHNGIWRCCQMQ-MRXNPFEDSA-N
• SMILES： IC1=CC=C(C(=C1)CC1C=CC(=CC=1)O[C@H]1COCC1)Cl

Computed Properties

• Exact Mass: 413.98836 g/mol
• Monoisotopic Mass: 413.98836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5
• Molecular Weight: 414.7

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature